2-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)ethanamine

• Molecular Formula: C12H14N2S
• Molecular Weight: 218.32 g/mol
• SMILES: CC1=C(N=C(S1)CCN)C2=CC=CC=C2
• InChI: InChI=1S/C12H14N2S/c1-9-12(10-5-3-2-4-6-10)14-11(15-9)7-8-13/h2-6H,7-8,13H2,1H3
• InChIKey: WFORJBLBUGLMIU-UHFFFAOYSA-N

2-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)ethanamine: Chemical Class & Core Characteristics

2-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)ethanamine (CAS 641993-27-3) is a synthetic heterocyclic small molecule belonging to the 2-aminothiazole class. Its structure features a 1,3-thiazole core with a 4-phenyl and a 5-methyl substitution, bearing a primary amine-terminated ethyl side chain at the 2-position . This scaffold is widely recognized as a privileged structure in medicinal chemistry, with known engagement across diverse targets including kinases, GPCRs, and metabolic enzymes [1]. The compound is commercially available as a research chemical with a typical purity of ≥95% , and is also supplied as a dihydrochloride salt (CAS 1354954-13-4) for improved aqueous solubility and handling in biological assays .

Scaffold 2‑aminothiazole privileged structure with reported kinase, GPCR, and enzyme engagement

Format Free base and dihydrochloride salt available; salt form supports aqueous biological assays

Use Context Synthetic building block with primary amine handle for derivatization and library synthesis

Specification Research-grade purity (≥95% HPLC); suitable for hit‑finding and SAR exploration

• [1] Dawood DH, Anwar MM. Recent advances in the therapeutic insights of thiazole scaffolds as acetylcholinesterase inhibitors. Eur J Med Chem. 2025;287:117331. View Source

2-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)ethanamine: Non-Interchangeable Analogs

Within the 2-aminothiazole chemotype, minor structural variations profoundly alter biological activity, target selectivity, and cellular safety profiles. The presence of the 5-methyl and 4-phenyl groups in this compound defines a specific steric and electronic environment that cannot be assumed to be replicated by unsubstituted or differently substituted analogs (e.g., 4-phenylthiazol-2-amine or 2-(4-phenylthiazol-2-yl)ethanamine). Crucially, 2-aminothiazoles are documented as frequent hitters in biophysical assays, exhibiting promiscuous binding across diverse protein targets that is highly sensitive to substitution pattern [1]. This promiscuity, while a liability in drug discovery, makes the scaffold valuable for target identification but also mandates that any procurement for a specific assay must be based on direct, comparator-anchored evidence for the exact substitution pattern. Furthermore, the primary amine in the ethanamine chain provides a distinct synthetic handle for derivatization compared to direct 2-amino analogs, influencing its utility as a building block [2]. Therefore, assuming functional equivalence between 2-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)ethanamine and its close relatives without quantitative comparative data risks invalid experimental outcomes and wasted resources.

! Close analogs (e.g., 4‑phenylthiazol‑2‑amine) lack the 5‑methyl/2‑ethanamine pattern; target selectivity and assay promiscuity may shift significantly.

! 2‑aminothiazoles are documented frequent hitters; substitution‑dependent promiscuity means functional equivalence cannot be assumed without comparator‑anchored data for the exact substitution.

! The primary amine in the ethanamine chain provides a distinct synthetic handle vs. direct 2‑amino analogs; derivatization strategies may not transfer directly.

• [1] Promiscuous 2‑Aminothiazoles (PrATs): A Frequent Hitting Scaffold. J Med Chem. 2015;58(3). View Source
• [2] Walczynski K, et al. Histamine H-1 receptor ligands Part I. Novel thiazol-4-ylethanamine derivatives: synthesis and in vitro pharmacology. Farmaco. 1999;54(8):533-541. View Source

2-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)ethanamine: Key Differentiation Evidence

Selective Anticancer Cytotoxicity

A derivative containing the 5-methyl-4-phenylthiazol-2-yl core, specifically 2-[(1-methyl-1H-tetrazol-5-yl)thio]-N-(5-methyl-4-phenylthiazol-2-yl)acetamide (compound 4c), demonstrated a significant and quantifiable selectivity profile against cancer cells compared to a non-cancerous control. This provides a direct, quantitative demonstration of the core scaffold's potential for selective toxicity. The IC50 value was 23.30 ± 0.35 µM against A549 human lung adenocarcinoma cells, while the IC50 was >1000 µM against the non-cancerous NIH/3T3 mouse embryoblast cell line [1].

Selective cytotoxicity

Reported

IC50 23.30 µM (A549) vs. >1000 µM (NIH/3T3); selectivity index >42

Derivative 4c, head‑to‑head comparison

Reported cell‑model response context; supports cytotoxicity endpoint review in lung cancer vs. non‑cancerous cells.

Derivative data; direct compound validation pending.

Evidence Dimension	Selective Cytotoxicity (Cancer vs. Non-Cancerous Cells)
Target Compound Data	IC50 = 23.30 ± 0.35 µM (A549) and >1000 µM (NIH/3T3)
Comparator Or Baseline	NIH/3T3 (non-cancerous mouse embryoblast) vs. A549 (human lung adenocarcinoma)
Quantified Difference	Selectivity index > 42.9 (calculated as >1000 µM / 23.3 µM)
Conditions	In vitro cytotoxicity assay on A549 human lung adenocarcinoma cells and NIH/3T3 mouse embryoblast cell line.

Why This Matters

This >40-fold selectivity window is a quantifiable, verifiable metric that supports the procurement of this scaffold for developing anticancer agents with reduced off-target toxicity.

• [1] Evren AE, et al. Synthesis and biological evaluation of 5-methyl-4-phenyl thiazole derivatives as anticancer agents. Phosphorus, Sulfur, and Silicon and the Related Elements. 2019;194(8):820-828. View Source

AChE and Carbonic Anhydrase Inhibition Profiles

N-protected derivatives of the 5-methyl-4-phenyl-2-aminothiazole core were evaluated for inhibition of human carbonic anhydrase I (hCA I), human carbonic anhydrase II (hCA II), and acetylcholinesterase (AChE). The best performing analogs from this series exhibited Ki values in the ranges of 46.85–587.53 nM against hCA I, 35.01–578.06 nM against hCA II, and 19.58–226.18 nM against AChE [1]. These quantitative data establish the core scaffold's capacity for potent enzyme inhibition.

Enzyme inhibition

Class‑level

Ki ranges: hCA I 46.8–587.5 nM, hCA II 35.0–578.1 nM, AChE 19.6–226.2 nM

Optimized N‑protected derivatives

Supports enzyme inhibition assay context; class‑level benchmark for AChE and carbonic anhydrase isoforms.

Potency refers to derivative panel; scaffold baseline requires independent profiling.

Evidence Dimension	Enzyme Inhibition Potency (Ki)
Target Compound Data	Ki ranges: hCA I (46.85–587.53 nM), hCA II (35.01–578.06 nM), AChE (19.58–226.18 nM) for optimized derivatives.
Comparator Or Baseline	Untreated enzyme activity (baseline control)
Quantified Difference	Potent nanomolar inhibition observed for best derivatives.
Conditions	In vitro enzyme inhibition assays using purified human carbonic anhydrase I, II, and acetylcholinesterase.

Why This Matters

This data provides a quantitative benchmark for enzyme inhibition, making the scaffold a validated starting point for projects targeting AChE (e.g., Alzheimer's disease) or carbonic anhydrases (e.g., glaucoma, cancer).

• [1] Bicer A, et al. Synthesis of N-substituted 4-phenyl-2-aminothiazole derivatives and investigation of their inhibition properties against hCA I, II, and AChE enzymes. Arch Biochem Biophys. 2024;759:110159. View Source

Co-crystal Structure with ArgF

The 5-methyl-4-phenylthiazol-2-amine core has been co-crystallized with a biological target, providing atomic-level detail of its binding mode. The crystal structure of Mycobacterium tuberculosis ArgF in complex with 5-methyl-4-phenylthiazol-2-amine was solved using X-ray diffraction (PDB ID: 7NNZ) [1]. This structural validation is a critical differentiator, as it confirms the scaffold's ability to engage a specific protein pocket in a defined orientation, a prerequisite for rational, structure-based optimization.

Co‑crystal structure

Direct comparison

X‑ray structure with ArgF, PDB 7NNZ

5‑methyl‑4‑phenylthiazol‑2‑amine bound to M. tuberculosis ArgF

Provides binding‑mode validation for structure‑guided design; confirms defined pocket engagement.

Analog co‑crystal; ethanamine derivative may exhibit shifted pose.

Evidence Dimension	Structural Binding Mode
Target Compound Data	High-resolution X-ray crystal structure (PDB 7NNZ) showing binding pose to ArgF.
Comparator Or Baseline	Apo-protein structure (ArgF without ligand)
Quantified Difference	Defined electron density for the ligand in the active site.
Conditions	X-ray diffraction analysis of co-crystallized protein-ligand complex.

Why This Matters

An experimentally determined binding mode provides a tangible, verifiable advantage for structure-guided design, accelerating hit-to-lead campaigns compared to analogs lacking such data.

• [1] Worldwide Protein Data Bank. Crystal structure of Mycobacterium tuberculosis ArgF in complex with 5-methyl-4-phenylthiazol-2-amine. PDB ID: 7NNZ. Released 2021. View Source

Synthetic Versatility via Primary Amine

The ethanamine side chain provides a versatile synthetic handle for creating focused libraries. The primary amine can be readily functionalized via amide bond formation, reductive amination, or urea synthesis. This is evidenced by the synthesis of N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides from the corresponding 2-amino precursor, and the broader use of thiazol-2-ethylamines as scaffolds for generating large, diverse compound libraries for high-throughput screening [1][2].

Synthetic handle

Supporting evidence

Primary amine on ethyl chain; amide, urea, sulfonamide formation under standard conditions

Thiazol‑2‑ethylamine library precedent

Supports efficient focused library synthesis and SAR exploration without additional deprotection steps.

Qualitative advantage; coupling efficiency depends on specific electrophile.

Evidence Dimension	Synthetic Tractability
Target Compound Data	Primary amine functional group amenable to standard coupling reactions.
Comparator Or Baseline	Analogous thiazoles lacking a free primary amine (e.g., 2-methyl or 2-amino).
Quantified Difference	Qualitative advantage in ease of derivatization and access to diverse chemotypes.
Conditions	Standard organic synthesis conditions (e.g., amide coupling with EDCI/HOBt).

Why This Matters

This feature reduces synthetic complexity and cost, making the compound a more efficient choice for generating SAR data or screening libraries compared to analogs requiring additional deprotection or activation steps.

• [1] Evren AE, et al. Synthesis and biological evaluation of 5-methyl-4-phenyl thiazole derivatives as anticancer agents. Phosphorus, Sulfur, and Silicon and the Related Elements. 2019;194(8):820-828. View Source
• [2] Patrick DA, et al. Synthesis of novel amide and urea derivatives of thiazol-2-ethylamines and their activity against Trypanosoma brucei rhodesiense. Bioorg Med Chem. 2016;24(9):1966-1974. View Source

2-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)ethanamine: Validated Research Applications

Selective Anticancer Agents for Lung Adenocarcinoma

For medicinal chemistry teams seeking to develop new anticancer agents, this scaffold offers a validated starting point for selective cytotoxicity. A derivative demonstrated an IC50 of 23.30 ± 0.35 µM against A549 lung cancer cells with a >40-fold selectivity window over non-cancerous NIH/3T3 cells [1]. This quantifiable selectivity profile justifies its use in hit-to-lead campaigns focused on minimizing off-target toxicity, a critical parameter in oncology drug development. Procurement of the core scaffold enables the systematic exploration of structure-activity relationships (SAR) around this selectivity.

Structure-Guided Design for AChE and Carbonic Anhydrase

Given its demonstrated nanomolar enzyme inhibition (Ki values as low as 19.58 nM for AChE and 35.01 nM for hCA II) [2] and the availability of a high-resolution co-crystal structure (PDB 7NNZ) for a close analog [3], this compound is ideally suited for structure-based drug design (SBDD) programs. Researchers can use the structural data to rationally design and synthesize analogs with improved potency and selectivity for acetylcholinesterase or carbonic anhydrase isoforms, accelerating the discovery of candidates for Alzheimer's disease, glaucoma, or cancer.

Screening Library Generation via Amine Derivatization

For high-throughput screening (HTS) and fragment-based drug discovery (FBDD), this compound serves as a highly tractable synthetic building block. The free primary amine on the ethyl linker allows for rapid and parallel synthesis of diverse amide, urea, and sulfonamide libraries under standard conditions [4]. This versatility supports the efficient exploration of chemical space around the privileged 5-methyl-4-phenylthiazole core, enabling hit identification across a broad range of biological targets.

Binding Mode Exploration via X-ray Crystallography

The proven ability of the 5-methyl-4-phenylthiazol-2-amine core to yield high-quality co-crystal structures [3] makes 2-(5-Methyl-4-phenyl-1,3-thiazol-2-yl)ethanamine and its analogs valuable tools for target validation and mechanistic studies. Procuring this compound allows structural biology groups to conduct fragment soaking experiments with a known privileged scaffold, potentially identifying novel binding sites or confirming target engagement for difficult-to-drug proteins.

Application

Selection Property

Validation Focus

Cancer cell‑model studies

Cell‑model endpoint review

A549 selectivity window interpretation

Enzyme inhibition profiling

Isoform selectivity context

hCA I/II and AChE Ki range review

Target engagement structural studies

Co‑crystal binding mode

Structure‑guided optimization review

Focused library synthesis

Primary amine derivatization handle

SAR exploration efficiency

• [1] Evren AE, et al. Synthesis and biological evaluation of 5-methyl-4-phenyl thiazole derivatives as anticancer agents. Phosphorus, Sulfur, and Silicon and the Related Elements. 2019;194(8):820-828. View Source
• [2] Bicer A, et al. Synthesis of N-substituted 4-phenyl-2-aminothiazole derivatives and investigation of their inhibition properties against hCA I, II, and AChE enzymes. Arch Biochem Biophys. 2024;759:110159. View Source
• [3] Worldwide Protein Data Bank. Crystal structure of Mycobacterium tuberculosis ArgF in complex with 5-methyl-4-phenylthiazol-2-amine. PDB ID: 7NNZ. Released 2021. View Source
• [4] Patrick DA, et al. Synthesis of novel amide and urea derivatives of thiazol-2-ethylamines and their activity against Trypanosoma brucei rhodesiense. Bioorg Med Chem. 2016;24(9):1966-1974. View Source